3-((1R,3s)-adamantan-1-yl)-1-(2-methoxyethyl)-1-(pyridin-4-ylmethyl)urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-((1R,3s)-adamantan-1-yl)-1-(2-methoxyethyl)-1-(pyridin-4-ylmethyl)urea is a chemical compound that has been extensively researched for its potential as a therapeutic agent. This compound is a urea derivative that has been shown to exhibit a range of biochemical and physiological effects. In
Scientific Research Applications
Synthesis and Chemical Properties
Research has demonstrated the synthesis and properties of compounds containing the adamantane moiety, which is structurally similar to the compound . For instance, a study on the synthesis and properties of 1-[(adamantan-1-yl)methyl]-3-pyrazolyl ureas highlighted the creation of 1,3-disubstituted ureas containing 1,3,5-trisubstituted pyrazole and (adamantan-1-yl)methyl fragments, showcasing their potential inhibitory activity against human soluble epoxide hydrolase (sEH) and their solubility in water (D'yachenko et al., 2019).
Catalytic and Biological Activity
Adamantane derivatives have been explored for their catalytic activity and potential biological applications. For example, diiron(III) complexes with adamantane and pyridyl donors have been studied for their ability to catalyze the selective hydroxylation of alkanes, suggesting a method for oxidizing adamantane to 1-adamantanol and 2-adamantanol, with implications for developing functional models of methane monooxygenases (Sankaralingam & Palaniandavar, 2014).
Pharmacological Applications
The pharmacological potential of adamantane derivatives has been investigated, revealing significant anticancer and antimicrobial properties. A study on adamantylated pyrimidines demonstrated their synthesis and preliminary biological evaluations, highlighting a specific compound's anticancer and antimicrobial properties, indicating the versatility of adamantane derivatives in drug development (Orzeszko et al., 2004).
Anti-Inflammatory and Anti-Cancer Properties
The structural modification of compounds to improve pharmacokinetic profiles and therapeutic effects has been a focus of research. For instance, the modification of N-(6-(2-methoxy-3-(4-fluorophenylsulfonamido)pyridin-5-yl)-[1,2,4]triazolo[1,5-a]pyridin-2-yl)acetamide by replacing the acetamide group with an alkylurea moiety has shown to retain antiproliferative activity and inhibit PI3Ks and mTOR with reduced toxicity, suggesting strategies for developing effective anticancer agents with lower toxicity (Wang et al., 2015).
properties
IUPAC Name |
3-(1-adamantyl)-1-(2-methoxyethyl)-1-(pyridin-4-ylmethyl)urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H29N3O2/c1-25-7-6-23(14-15-2-4-21-5-3-15)19(24)22-20-11-16-8-17(12-20)10-18(9-16)13-20/h2-5,16-18H,6-14H2,1H3,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ALHOJMNOZFXFHS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCN(CC1=CC=NC=C1)C(=O)NC23CC4CC(C2)CC(C4)C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H29N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.